Cas no 1805992-62-4 (3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic acid)

• Product Name: 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic acid
• CAS No: 1805992-62-4
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4855493
• Update Time: 2025-05-23

3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic acid

• Inchi： 1S/C9H10F2N2O2/c1-4-2-5(3-6(14)15)7(12)8(13-4)9(10)11/h2,9H,3,12H2,1H3,(H,14,15)
• InChI Key： RLLACEHTDIUDAX-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C=C(C)N=1)CC(=O)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic acid

3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic Acid: A Comprehensive Overview

The compound 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic acid, identified by the CAS number 1805992-62-4, is a chemically synthesized organic compound with a complex structure and diverse applications. This compound has garnered significant attention in recent years due to its unique properties and potential uses in various fields, including pharmaceuticals, agrochemicals, and materials science. This article provides an in-depth analysis of its chemical structure, physical properties, applications, and the latest research findings.

The molecular structure of 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic acid consists of a pyridine ring substituted with an amino group at position 3, a difluoromethyl group at position 2, a methyl group at position 6, and an acetic acid moiety at position 4. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications. The pyridine ring acts as a rigid framework, while the substituents provide functional groups that can participate in hydrogen bonding, dipole interactions, and other intermolecular forces.

Recent studies have highlighted the potential of 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic acid as a precursor for the synthesis of bioactive compounds. For instance, researchers have explored its role in drug design, particularly in the development of anti-inflammatory agents and anticancer drugs. The amino group and acetic acid moiety are particularly valuable in this context, as they can serve as sites for further functionalization or conjugation with other bioactive molecules.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemicals. Its ability to act as a herbicide or fungicide has been tested in several studies, with encouraging results. The difluoromethyl group contributes to the compound's stability and lipophilicity, which are critical properties for agricultural chemicals that need to withstand environmental conditions and effectively target specific pests or pathogens.

The synthesis of 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic acid involves a multi-step process that typically includes nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in synthetic chemistry have made it possible to produce this compound with higher yields and improved purity. Researchers have also explored green chemistry approaches to minimize waste and reduce the environmental impact of its production.

From a physical properties perspective, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, with findings indicating that it is stable under normal storage conditions but may degrade under strong acidic or basic environments.

The latest research on CAS No 1805992-62-4 has focused on its potential as a building block for advanced materials. For example, scientists have explored its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs), where its functional groups can act as ligands for metal ions. These materials hold great promise for applications in gas storage, catalysis, and sensing technologies.

In conclusion, 3-Amino-2-(difluoromethyl)-6-methylpyridine-4-acetic acid is a versatile compound with a wide range of potential applications across multiple industries. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new studies continue to uncover its capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.